Cas no 1257441-84-1 (5-fluoro-3-methyl-1H-Indole-2-carboxylic acid methyl ester)

• Product Name: 5-fluoro-3-methyl-1H-Indole-2-carboxylic acid methyl ester
• CAS No: 1257441-84-1
• MF: C₁₁H₁₀FNO₂
• MW: 207.201006412506
• CID: 1103371
• PubChem ID: 46944493
• Update Time: 2025-10-05

5-fluoro-3-methyl-1H-Indole-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-3-methyl-1H-Indole-2-carboxylic acid methyl ester
• Methyl 5-fluoro-3-methyl-1H-indole-2-carboxylate
• METHYL5-FLUORO-3-METHYL-1H-INDOLE-2-CARBOXYLATE
• DTXSID20677591
• 1257441-84-1

• MDL： MFCD18711579
• Inchi： 1S/C11H10FNO2/c1-6-8-5-7(12)3-4-9(8)13-10(6)11(14)15-2/h3-5,13H,1-2H3
• InChI Key： NAGQLHJULMRBGH-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C)=C(C(=O)OC)N2

Computed Properties

• Exact Mass: 207.07
• Monoisotopic Mass: 207.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1A^2
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 5-fluoro-3-methyl-1H-Indole-2-carboxylic acid methyl ester

5-Fluoro-3-Methyl-1H-Indole-2-Carboxylic Acid Methyl Ester: A Comprehensive Overview

The compound with CAS No 1257441-84-1, known as 5-fluoro-3-methyl-1H-indole-2-carboxylic acid methyl ester, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, a class of heterocyclic compounds characterized by a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The indole moiety is a common structural element in many natural products and bioactive molecules, making it a valuable scaffold for drug discovery.

The 5-fluoro substitution on the indole ring introduces electronic effects that can influence the molecule's reactivity and bioavailability. Similarly, the 3-methyl group adds steric bulk, which may play a role in modulating the compound's pharmacokinetic properties. The methyl ester group at the 2-position of the indole ring is another functional group that can be readily modified to explore its biological activity further.

Recent studies have highlighted the potential of 5-fluoro-3-methyl-1H-indole derivatives as promising candidates for various therapeutic applications. For instance, researchers have investigated their anti-inflammatory, antioxidant, and anticancer properties. One notable study demonstrated that this compound exhibits significant inhibitory activity against certain kinases, which are key targets in cancer therapy.

In terms of synthesis, the preparation of 5-fluoro-3-methyl-indole derivatives has been optimized through various methodologies. One efficient approach involves the Paal-Knorr synthesis, which utilizes 1,3-dicarbonyl compounds to form the indole ring under mild conditions. This method not only simplifies the synthesis process but also allows for easy functionalization of the molecule with various substituents.

The methyl ester group in this compound serves as an excellent leaving group, enabling further chemical transformations such as hydrolysis to yield the corresponding carboxylic acid or substitution reactions to introduce other functional groups. These versatile properties make 5-fluoro-3-methyl-indole derivatives valuable intermediates in organic synthesis.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize this compound precisely. These analyses confirm its molecular formula and structure, ensuring its identity and purity for subsequent studies.

Looking ahead, ongoing research is focused on exploring the bioavailability and metabolism of this compound in vivo. Understanding these aspects is crucial for evaluating its potential as a drug candidate or a lead molecule in medicinal chemistry.